Cas no 1694763-14-8 (4-Bromo-2,3-dihydro-1H-indene-1-thiol)

• Product Name: 4-Bromo-2,3-dihydro-1H-indene-1-thiol
• CAS No: 1694763-14-8
• MF: C₉H₉BrS
• MW: 229.136760473251
• CID: 5743504
• PubChem ID: 105541213
• Update Time: 2025-08-03

4-Bromo-2,3-dihydro-1H-indene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1694763-14-8
• EN300-1288085
• 4-bromo-2,3-dihydro-1H-indene-1-thiol
• 4-Bromo-2,3-dihydro-1H-indene-1-thiol

• Inchi： 1S/C9H9BrS/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9,11H,4-5H2
• InChI Key： AWGWSXICOHSJEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCC2S

Computed Properties

• Exact Mass: 227.96083g/mol
• Monoisotopic Mass: 227.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Additional information on 4-Bromo-2,3-dihydro-1H-indene-1-thiol

4-Bromo-2,3-dihydro-1H-indene-1-thiol: A Comprehensive Overview

4-Bromo-2,3-dihydro-1H-indene-1-thiol is a unique organic compound with the CAS number 1694763-14-8. This compound is characterized by its indene ring system, which is a bicyclic structure consisting of a benzene ring fused to a cyclopropane ring. The presence of a bromine atom at the 4-position and a thiol group (-SH) at the 1-position introduces interesting electronic and structural properties to this molecule. These features make it a valuable compound in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The indene core of 4-Bromo-2,3-dihydro-1H-indene-1-thiol is known for its stability and versatility in chemical reactions. The bromine substituent at the 4-position plays a crucial role in directing electronic effects and reactivity. Recent studies have shown that brominated indene derivatives can serve as intermediates in the synthesis of advanced materials such as graphene analogs and other two-dimensional materials. The thiol group at the 1-position further enhances the compound's reactivity, making it suitable for applications in click chemistry and surface functionalization.

One of the most promising applications of 4-Bromo-2,3-dihydro-1H-indene-1-thiol lies in its potential use as a building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can undergo various coupling reactions, including Suzuki-Miyaura coupling and Stille coupling, to form biaryl structures with high precision. These biaryl compounds are of great interest in drug discovery due to their ability to modulate biological targets with high specificity.

In addition to its synthetic applications, 4-Bromo-2,3-dihydro-1H-indene-1-thiol has been explored for its potential in catalysis. The thiol group can act as a coordinating ligand, enabling the formation of metal complexes with unique catalytic properties. Recent studies have highlighted its ability to facilitate cross-coupling reactions under mild conditions, making it a valuable tool in green chemistry.

The synthesis of 4-Bromo-2,3-dihydro-1H-indene-1-thiol typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of an indene derivative followed by thiolation using appropriate sulfur-containing reagents. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, 4-Bromo-2,3-dihydro-1H-indene-1-thiol has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices.

In conclusion, 4-Bromo-2,3-dihydro-1H-indene-1-thiol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing chemical innovation.